Cas no 1806858-27-4 (4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1806858-27-4
• MF: C₇H₆F₃IN₂
• MW: 302.035624027252
• CID: 4899776
• Update Time: 2025-05-19

4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F3IN2/c8-7(9,10)6-5(11)4(3-12)1-2-13-6/h1-2H,3,12H2
• InChI Key： ZMDVAGPHHKDCOK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806858-27-4)

4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine, identified by the CAS number 1806858-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including an amino group, an iodine substituent, and a trifluoromethyl group, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The aminomethyl side chain at the 4-position provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly valuable in medicinal chemistry, where such intermediates serve as building blocks for the synthesis of novel therapeutic agents. The iodo substituent at the 3-position enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing biaryl systems and other pharmacophores.

The trifluoromethyl group at the 2-position introduces electron-withdrawing effects and lipophilicity, which are often desirable attributes in drug candidates. This group can modulate metabolic stability, binding affinity, and pharmacokinetic properties of the final drug molecule. The combination of these features positions 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine as a critical precursor in the development of small-molecule drugs targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel treatments for complex diseases such as cancer, inflammation, and infectious disorders. The compound’s structural motifs have been leveraged in the design of inhibitors targeting kinases and other enzymes involved in disease pathways. For instance, derivatives of this scaffold have been explored as potential inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival.

One notable application of 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine is in the synthesis of small-molecule probes for biochemical studies. These probes are used to dissect signaling networks and understand the mechanisms underlying various physiological processes. The compound’s reactivity allows for the facile introduction of reporter groups or affinity tags, facilitating high-throughput screening campaigns and structural biology investigations.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for next-generation antiviral and antibacterial agents. The trifluoromethyl group is known to enhance binding interactions with biological targets, making it an attractive feature for drug design. Additionally, the iodine substituent provides a handle for cross-coupling reactions, enabling the rapid assembly of complex molecules with high precision.

Advances in synthetic methodologies have further expanded the utility of 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient transformations at multiple sites within the molecule, allowing chemists to tailor its structure with remarkable flexibility. These advancements have paved the way for rapid discovery and optimization of novel drug candidates.

The compound’s role in medicinal chemistry extends beyond its use as an intermediate. It has been employed in fragment-based drug design approaches, where small molecular fragments are screened for binding to biological targets before being expanded into full-length drug candidates. The structural diversity offered by derivatives of 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine makes it an invaluable tool in this context.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve drug-like characteristics. The presence of multiple fluorine atoms in this compound enhances its lipophilicity and metabolic stability, attributes that are critical for successful drug development. Such properties make it an attractive scaffold for designing orally bioavailable drugs with prolonged half-lives.

The synthesis of 4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine itself is a testament to modern synthetic organic chemistry prowess. Multi-step synthetic routes involving halogenation reactions, nucleophilic substitutions, and protection-deprotection strategies have been developed to produce this compound with high yield and purity. These synthetic strategies are not only applicable to this specific molecule but also serve as paradigms for constructing other fluorinated heterocycles.

In conclusion,4-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806858-27-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.